Cas no 122334-36-5 (N-Methoxy-N,4-dimethylbenzamide)

• Product Name: N-Methoxy-N,4-dimethylbenzamide
• CAS No: 122334-36-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• MDL: MFCD02684311
• CID: 133504
• PubChem ID: 5133773
• Update Time: 2025-11-02

N-Methoxy-N,4-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-Methoxy-N,4-dimethylbenzamide
• 4,N-DimethylL-N-Methoxybenzamide
• 4,N-Dimethyl-N-methoxybenzamide
• Benzamide,N-methoxy-N,4-dimethyl-
• 4-N-dimethyl-N-methoxybenzamide
• AM707
• Benzamide,N-methoxy-N,4-dimethyl
• N,4-Dimethyl-N-methoxybenzamide
• N-4-Dimethoxy-N-methylbenzamide
• N-methoxy-4,N-dimethylbenzamide
• N-methoxy-N-methyl-p-toluamide
• Weinreb's amide
• N,4-DIMETHOXY-N-METHYLBENZAMIDE
• Benzamide, N-methoxy-N,4-dimethyl-
• JFLVXYRFUSRSCR-UHFFFAOYSA-N
• N-methoxy-N, 4-dimethylbenzamide
• 4243AA
• N-methoxy-N-methyl-4-methylbenzamide
• AB1007925
• TL8000595
• F1903-0
• DS-18013
• FT-0654994
• 122334-36-5
• F1903-0115
• C71841
• AKOS008953273
• M3098
• XEA33436
• MFCD02684311
• SCHEMBL870352
• DTXSID20408645

• MDL： MFCD02684311
• Inchi： 1S/C10H13NO2/c1-8-4-6-9(7-5-8)10(12)11(2)13-3/h4-7H,1-3H3
• InChI Key： JFLVXYRFUSRSCR-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 179.09500
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5
• XLogP3: 1.8

Experimental Properties

• Density: 1.07
• Boiling Point: 318.4°Cat760mmHg
• Flash Point: 146.3°C
• Refractive Index: 1.523
• PSA: 29.54000
• LogP: 1.62840
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-Methoxy-N,4-dimethylbenzamide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Additional information on N-Methoxy-N,4-dimethylbenzamide

N-Methoxy-N,4-dimethylbenzamide (CAS No. 122334-36-5): A Comprehensive Overview

N-Methoxy-N,4-dimethylbenzamide (CAS No. 122334-36-5) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This benzamide derivative is characterized by its unique molecular structure, which includes a methoxy group and two methyl substituents, making it a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and crop protection.

The chemical properties of N-Methoxy-N,4-dimethylbenzamide make it particularly valuable in modern synthetic pathways. With a molecular formula of C₁₀H₁₃NO₂, this compound exhibits moderate solubility in organic solvents, which facilitates its use in various organic synthesis reactions. Recent studies have highlighted its role as a key building block in the preparation of more complex molecules, especially in the development of novel pharmaceutical intermediates and agrochemical formulations.

One of the most compelling aspects of CAS 122334-36-5 is its application in medicinal chemistry. The compound's structural features make it an excellent candidate for the synthesis of potential drug candidates targeting neurological disorders and inflammatory conditions. Researchers are particularly interested in exploring its bioactive properties and how modifications to its core structure might enhance therapeutic efficacy. This aligns with current trends in personalized medicine and targeted drug delivery, which are among the most searched topics in pharmaceutical research today.

In the agrochemical sector, N-Methoxy-N,4-dimethylbenzamide has shown promise as a precursor for developing new-generation crop protection agents. With growing global concerns about food security and sustainable agriculture, there's increasing demand for innovative compounds that can help address challenges like pest resistance and environmental impact. The compound's structural flexibility allows for the creation of derivatives with potential pest control properties, making it relevant to current discussions about eco-friendly pesticides and integrated pest management systems.

The synthesis of N-Methoxy-N,4-dimethylbenzamide typically involves the reaction of 4-dimethylaminobenzoic acid with methoxyamine under controlled conditions. This process has been optimized in recent years to improve yield and purity, reflecting the broader industry trend toward green chemistry principles and process optimization. These improvements are particularly important given the current focus on sustainable chemical manufacturing and reduced environmental footprint in industrial processes.

Market analysis indicates growing interest in CAS 122334-36-5 from both academic and industrial sectors. Pharmaceutical companies are exploring its potential in drug discovery pipelines, while agricultural firms are investigating its applications in next-generation agrochemicals. This dual applicability makes it a compound of significant commercial interest, especially in regions with strong pharmaceutical and agricultural sectors like North America, Europe, and parts of Asia.

Quality control and analytical characterization of N-Methoxy-N,4-dimethylbenzamide are crucial aspects of its commercial production. Advanced techniques such as HPLC analysis, mass spectrometry, and NMR spectroscopy are routinely employed to ensure product consistency and purity. These quality assurance measures align with current industry standards and regulatory requirements, which are increasingly stringent in both pharmaceutical and agricultural applications.

Storage and handling of N-Methoxy-N,4-dimethylbenzamide require standard precautions for organic compounds. While not classified as hazardous under normal conditions, proper storage in cool, dry environments away from strong oxidizers is recommended to maintain stability. These handling considerations are part of broader industry conversations about chemical safety protocols and responsible material management in research and production settings.

The future outlook for CAS 122334-36-5 appears promising, with several research avenues currently being explored. Its potential applications in medicinal chemistry, particularly in central nervous system drug development, and its utility in creating novel agricultural chemicals position it as a compound with significant growth potential. As research continues to uncover new applications and synthetic pathways, the demand for high-quality N-Methoxy-N,4-dimethylbenzamide is expected to increase in both academic and industrial markets.

For researchers and industry professionals seeking reliable information about N-Methoxy-N,4-dimethylbenzamide, understanding its chemical properties, synthesis methods, and potential applications is essential. This comprehensive overview addresses many of the common questions searched in academic databases and industry portals, providing valuable insights into this interesting compound and its role in contemporary chemical research and development.